Cas no 97336-42-0 (1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-)

1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- structure
97336-42-0 structure
Product name:1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
CAS No:97336-42-0
MF:C9H13NO
MW:151.20562
CID:800998
PubChem ID:14409193

1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
    • 1H-Pyrrole-2-carboxaldehyde, 3-ethyl-4,5-dimethyl- (9CI)
    • SCHEMBL14543745
    • 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
    • 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carboxaldehyde
    • 97336-42-0
    • DTXSID801235614
    • Inchi: InChI=1S/C9H13NO/c1-4-8-6(2)7(3)10-9(8)5-11/h5,10H,4H2,1-3H3
    • InChI Key: INRLLMQZKREWLK-UHFFFAOYSA-N
    • SMILES: CCC1=C(NC(=C1C)C)C=O

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų

1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- Related Literature

Additional information on 1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-

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